Cas no 1213662-12-4 ((1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE)

• Product Name: (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• CAS No: 1213662-12-4
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 5592289
• PubChem ID: 130665500
• Update Time: 2025-10-29

(1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE
• (S)-1-(3-fluoro-5-methylphenyl)prop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-3-fluoro-5-methyl-, (αS)-
• 1213662-12-4
• N15400

• Inchi： 1S/C10H12FN/c1-3-10(12)8-4-7(2)5-9(11)6-8/h3-6,10H,1,12H2,2H3/t10-/m0/s1
• InChI Key： KXYINZYVDFCDEV-JTQLQIEISA-N
• SMILES： [C@H](C1=CC(C)=CC(F)=C1)(N)C=C

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 241.2±35.0 °C(Predicted)
• pka: 8.35±0.10(Predicted)

Additional information on (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE

Chemical Profile of (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE (CAS No. 1213662-12-4)

The compound (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE, identified by its CAS number 1213662-12-4, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This chiral amine derivative has garnered attention due to its structural complexity and potential biological activity, making it a subject of extensive research in medicinal chemistry. The presence of a fluoro substituent at the 5-position of the phenyl ring and the prop-2-enylamino group at the 1-position introduces unique electronic and steric properties that can influence its interactions with biological targets.

In recent years, the pharmaceutical industry has placed a strong emphasis on the development of fluorinated compounds, as fluorine atoms can modulate the pharmacokinetic and pharmacodynamic properties of molecules. The introduction of fluorine into aromatic rings often enhances metabolic stability, improves binding affinity, and alters lipophilicity, all of which are critical factors in drug design. The specific substitution pattern in (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE suggests that it may exhibit favorable properties for drug development, particularly in terms of its ability to interact with biological receptors.

The stereochemistry of this compound, denoted by the (1S) configuration, is another crucial aspect that warrants detailed investigation. Chiral centers are often present in biologically active molecules, and the precise spatial arrangement of atoms can significantly impact a compound's efficacy and selectivity. The research on stereoselective synthesis and evaluation of (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE has been a focus area for synthetic chemists aiming to develop enantiomerically pure forms of this molecule. Such purity is essential for ensuring that the compound behaves as intended in biological assays and avoids potential side effects associated with racemic mixtures.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the molecular interactions between drug candidates and their biological targets. Computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict how (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE might bind to proteins and other biomolecules. These studies have provided valuable insights into the compound's potential mechanisms of action, suggesting that it could interact with enzymes or receptors involved in various physiological pathways. For instance, preliminary computational studies have indicated that this molecule might exhibit inhibitory activity against certain enzymes known to be implicated in inflammatory responses or metabolic disorders.

Experimental validation of these computational predictions has been conducted through various biochemical assays. In vitro studies have focused on evaluating the binding affinity and selectivity of (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE for target proteins. These assays have provided evidence that the compound can indeed bind to its intended targets with high specificity, suggesting its potential as a lead compound for further development. Additionally, functional assays have been performed to assess whether the compound modulates the activity of its target enzymes or receptors, providing further support for its therapeutic potential.

The synthesis of (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE represents another area of active investigation. Chemists have developed novel synthetic routes that allow for the efficient preparation of this chiral amine derivative while maintaining high enantiomeric purity. These synthetic strategies often involve asymmetric catalysis or chiral auxiliaries to achieve the desired stereochemical outcome. The development of such methods not only facilitates the production of this compound but also contributes to the broader field of asymmetric synthesis, which is crucial for producing enantiomerically pure drugs.

Beyond its potential therapeutic applications, (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE has also been explored as a building block for more complex molecules. Medicinal chemists often use simpler compounds like this one as starting points for designing novel drug candidates with enhanced properties. By modifying its structure or incorporating it into larger scaffolds, researchers can generate libraries of compounds with diverse biological activities. This approach has led to the discovery of several promising candidates that are currently undergoing further investigation.

The role of fluorine in modulating pharmacological properties is well-documented, and (1S)-1-(5-FLUORO-3-METHYLPHENYL)PROP-2-ENYLAMINE exemplifies how strategic fluorination can enhance a molecule's potential as a drug. The fluoro substituent at the 5-position of the phenyl ring likely contributes to improved metabolic stability by resisting degradation processes that often occur in vivo. This stability is critical for ensuring that the drug reaches its target site in an active form and maintains efficacy over time. Furthermore, fluorine atoms can influence solubility and membrane permeability, which are important factors in determining a drug's bioavailability.

In conclusion, (1S)-1-(5-fluoro-[url]https://www.thegoodchemical.com/propenylamine[/url]-3-methylphenyl)propeneamine (CAS No: 1213662[0]-12[0]-4), characterized by its unique structural features including a fluoro substituent and stereogenic center at [url]https://www.thegoodchemical.com/propenylamine[/url]-3-methylphenyl moiety[0], represents an intriguing compound with significant potential in pharmaceutical research[0]. Its synthesis[0], biological evaluation[0], and application as a building block for drug discovery highlight its importance[0] within this field[0]. As research continues to uncover new applications[0] for this molecule[0], it is likely to remain a subject of interest[0] among scientists seeking novel therapeutic agents[0].